Cas no 10561-60-1 (1-Dodecanaminium, N,N-dimethyl-N-(2-phenoxyethyl)-, chloride)

• Product Name: 1-Dodecanaminium, N,N-dimethyl-N-(2-phenoxyethyl)-, chloride
• CAS No: 10561-60-1
• MF: C₂₂H₄₀ClNO
• MW: 370.012105941772
• CID: 1156903
• PubChem ID: 20136167
• Update Time: 2025-04-20

1-Dodecanaminium, N,N-dimethyl-N-(2-phenoxyethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N-dimethyl-N-(2-phenoxyethyl)-, chloride
• dodecyl-dimethyl-(2-phenoxyethyl)azanium,chloride
• N,N-Dimethyl-N-(2-phenoxyethyl)dodecan-1-aminium chloride
• SCHEMBL9567738
• 10561-60-1
• DTXSID00602866

• Inchi： 1S/C22H40NO.ClH/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22;/h13-15,17-18H,4-12,16,19-21H2,1-3H3;1H/q+1;/p-1
• InChI Key： HRAUMMABIGYPBB-UHFFFAOYSA-M
• SMILES： [Cl-].O(C1C=CC=CC=1)CC[N+](C)(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 328.9669
• Monoisotopic Mass: 369.2798426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23